Cas no 921937-87-3 (Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester)

Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester structure
921937-87-3 structure
Product Name:Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester
CAS No:921937-87-3
MF:C16H22O3
MW:262.344085216522
CID:742723
PubChem ID:71421860
Update Time:2025-04-19

Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester
    • [(2R)-octan-2-yl] 4-formylbenzoate
    • DTXSID20840905
    • 921937-87-3
    • (2R)-Octan-2-yl 4-formylbenzoate
    • Inchi: 1S/C16H22O3/c1-3-4-5-6-7-13(2)19-16(18)15-10-8-14(12-17)9-11-15/h8-13H,3-7H2,1-2H3/t13-/m1/s1
    • InChI Key: TZKIXLMFKJGDCT-CYBMUJFWSA-N
    • SMILES: O(C(C1C=CC(C=O)=CC=1)=O)[C@H](C)CCCCCC

Computed Properties

  • Exact Mass: 262.15689456g/mol
  • Monoisotopic Mass: 262.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 43.4Ų
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